(1S,2S)-N1,N2-Dimethyl-1,2-diphenylethane-1,2-diamine
Overview
Description
“(1S,2S)-N1,N2-Dimethyl-1,2-diphenylethane-1,2-diamine” is a chemical compound with the molecular formula C14H16N2 . It’s a chiral molecule, meaning it has a non-superimposable mirror image. The “(1S,2S)” notation indicates the specific spatial arrangement of the atoms .
Molecular Structure Analysis
The molecular structure of this compound is determined by its unique electron configuration . The compound has two phenyl groups (C6H5-) attached to a central ethane-1,2-diamine unit (NH-CH2-CH2-NH). The “(1S,2S)” notation indicates the stereochemistry of the molecule, with the two phenyl groups and the two methyl groups (CH3-) on the nitrogen atoms arranged in a specific spatial orientation .Scientific Research Applications
Catalytic Properties
- Asymmetric Hydrogenation Catalyst : A study by Maillet et al. (2002) synthesized a water-soluble version of N,N'-dimethyl-1,2-diphenylethane-1,2-diamine, which showed promising catalytic properties for asymmetric hydrogenation of ketones, especially under biphasic conditions. The iridium complex of this ligand exhibited higher reaction rates in a biphasic system compared to its homogeneous counterpart (Maillet et al., 2002).
Chiral Recognition and Spectroscopy
- Chiral Tweezer-Diamine Complexes : Brahma et al. (2014) reported on the creation of chiral tweezer-diamine complexes that showed significant bisignate circular dichroism, indicating potential applications in chiral recognition and spectroscopy (Brahma et al., 2014).
Synthetic Chemistry
- Synthesis of Novel Compounds : The work of Knopf et al. (2004) involved the reaction of N,N'-dimethylethylenediamine and N,N'-diphenylethylenediamine with various silanes to form novel heterocycles. These compounds were thoroughly characterized, suggesting their potential utility in synthetic chemistry (Knopf et al., 2004).
Organometallic Chemistry
- Palladium-Catalyzed Reactions : Schnitzler et al. (2008) discussed the synthesis of a series of chiral P,N-ligands using the meso-N,N′-dimethyl-1,2-diphenylethane-1,2-diamine backbone. These palladium complexes were effectively used in enantioselective allylic alkylation, highlighting their significance in organometallic chemistry (Schnitzler et al., 2008).
Optical Materials
- Solid-State CD Spectra of Chiral Ligands : Huang Xiao (2007) synthesized chiral tetradentate bisferrocenyl ligands from (1S,2S)-1,2-diphenylethane-diamine, which were characterized by their solid-state circular dichroism spectra. This suggests potential applications in the development of optical materials (Huang Xiao, 2007).
Properties
IUPAC Name |
N,N'-dimethyl-1,2-diphenylethane-1,2-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-17-15(13-9-5-3-6-10-13)16(18-2)14-11-7-4-8-12-14/h3-12,15-18H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTHYVQUNQHWNLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC=CC=C1)C(C2=CC=CC=C2)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90484390 |
Source
|
| Record name | N,N'-dimethyl-1,2-diphenylethane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90484390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
22751-68-4, 60508-97-6 |
Source
|
| Record name | N,N'-dimethyl-1,2-diphenylethane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90484390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1S,2S)-N,N'-Dimethyl-1,2-diphenyl-1,2-ethylenediamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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